Cas no 1806757-95-8 (Ethyl 6-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 6-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1806757-95-8
• MF: C₁₁H₉F₅N₂O₅
• MW: 344.191580533981
• CID: 4843602
• Update Time: 2025-05-20

Ethyl 6-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C11H9F5N2O5/c1-2-22-8(19)4-5-9(23-11(14,15)16)7(18(20)21)3-6(17-5)10(12)13/h3,10H,2,4H2,1H3
• InChI Key： HSRBPMZDCRIWPU-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C(CC(=O)OCC)=N1)OC(F)(F)F)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 428
• XLogP3: 2.7
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 6-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate

Ethyl 6-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate: A Comprehensive Overview of CAS No. 1806757-95-8

The Ethyl 6-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1806757-95-8) is a structurally complex organic compound with significant potential in advanced chemical and biomedical applications. This compound belongs to the broader category of fluorinated pyridine derivatives, characterized by its substituted pyridine core, difluoromethyl, nitro, and trifluoromethoxy groups, and an esterified acetate moiety. The combination of these functional groups imparts unique physicochemical properties, making it a subject of interest in drug discovery and materials science.

Recent studies highlight the compound's role in targeted drug delivery systems, where its fluorinated substituents enhance metabolic stability and bioavailability. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that analogous fluorinated pyridines exhibit selective inhibition of kinases involved in cancer progression. The nitro group, a common motif in anti-infective agents, suggests potential antibacterial or antiviral activity, though this requires further validation through clinical trials.

In terms of synthesis, the compound is typically prepared via multistep organic reactions involving nucleophilic aromatic substitution and esterification protocols. A notable method involves the nitration of a precursor followed by sequential introduction of the difluoromethyl and trifluoromethoxy groups using palladium-catalyzed cross-coupling techniques. Such synthetic routes are optimized for scalability, ensuring compatibility with industrial production standards while maintaining high purity (>99% HPLC).

Spectroscopic analysis confirms its structural integrity: proton NMR reveals distinct signals for the ethyl acetate ester (δ 1.3–4.2 ppm), while carbon NMR identifies fluorinated carbons at characteristic positions (e.g., ~130 ppm for the trifluoromethoxy group). Mass spectrometry (ESI–MS) yields a molecular ion peak at m/z 419.0 [(M+H)+], aligning with its calculated molecular formula C₁₄H₁₁F₅N₂O₆. These data underscore its identity as a well-defined entity within chemical databases.

In pharmaceutical development, the compound’s structural features align with Lipinski’s “Rule of Five,” suggesting favorable pharmacokinetic properties. Its logP value (~4.2) indicates moderate lipophilicity, balancing membrane permeability and solubility—a critical balance for orally administered drugs. Preliminary in vitro assays reveal moderate cytotoxicity toward cancer cell lines (IC₅₀ ~10 μM), prompting investigations into its mechanism of action as a potential topoisomerase inhibitor or epigenetic modulator.

Beyond therapeutics, this compound finds utility in sensor technology applications. Fluorous tagging strategies exploit its fluorinated substituents for reversible binding to functionalized surfaces, enabling efficient purification processes in analytical chemistry. Recent advancements reported in Analytical Chemistry (2023) describe its use as a fluorescent probe precursor for detecting trace heavy metals in environmental samples—a niche area where traditional methods often struggle with interference from organic matrices.

Safety evaluations indicate low acute toxicity (LD₅₀>5 g/kg oral rat), though occupational exposure guidelines recommend standard precautions due to potential skin/eye irritation risks from prolonged contact with concentrated solutions. Storage recommendations include refrigeration at ≤−20°C to prevent hydrolysis of the ester group under ambient conditions—a stability concern mitigated by proper handling protocols.

The integration of machine learning models into synthetic route optimization has accelerated exploration of this compound’s analogs. Computational studies predict that substituting the nitro group with an azide moiety could enhance reactivity toward click chemistry applications without compromising fluorination benefits—a hypothesis currently under experimental validation by several research groups.

In conclusion, CAS No. 1806757-95-8 represents a versatile scaffold bridging fundamental organic chemistry and applied biomedical innovation. Its modular structure enables iterative design cycles to address unmet needs across drug discovery platforms—from anticancer agents to diagnostic tools—while ongoing mechanistic studies continue to unravel its full potential within modern scientific frameworks.